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Compound of Interest

Compound Name: Catharine

Cat. No.: B15562415 Get Quote

For Immediate Use by Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of synthetic

cathinones in a laboratory setting. Adherence to these protocols is critical to ensure the safety

of personnel and the integrity of research. Synthetic cathinones are a class of psychoactive

substances that require stringent safety measures due to their potential health risks.

Personal Protective Equipment (PPE)
A multi-tiered approach to PPE is mandatory when handling synthetic cathinones, particularly

in their potent powder form. The following table outlines the required PPE based on the nature

of the laboratory task.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15562415?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Operations

- Safety glasses with side

shields- Knee-length

laboratory coat- Closed-toe

shoes

- Nitrile gloves

Handling of Powders/Solids

(e.g., weighing, aliquoting)

- Full-face respirator with P100

cartridges- Chemical-resistant

disposable gown with tight-

fitting cuffs- Double-gloving

with powder-free nitrile gloves-

Disposable sleeve covers

- Head covering- Shoe covers

Handling of Liquids/Solutions

- Chemical splash goggles-

Chemical-resistant gloves

(e.g., nitrile)- Chemical-

resistant apron over lab coat

- Face shield for larger

volumes or splash risk

Equipment Cleaning &

Decontamination

- Chemical splash goggles-

Heavy-duty, chemical-resistant

gloves- Waterproof or

chemical-resistant apron

- Face shield- Respirator (if

aerosols are generated)

Physicochemical Properties of Selected Synthetic
Cathinones
The following table summarizes key physicochemical properties of several common synthetic

cathinones to aid in risk assessment and handling procedures.
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Compound
Chemical
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Boiling Point
(°C)

Cathinone C₉H₁₁NO 149.19 71-73 Decomposes

Methcathinone C₁₀H₁₃NO 163.22
181-183 (HCl

salt)
Not available

Mephedrone C₁₁H₁₅NO 177.24 65-68 Not available

Methylone C₁₁H₁₃NO₃ 207.22
246-247 (HCl

salt)
Not available

MDPV C₁₆H₂₁NO₃ 275.34
248-250 (HCl

salt)
Not available

Experimental Protocols: Safe Handling of Cathinone
Powders
The following is a step-by-step protocol for the weighing and dissolution of synthetic cathinone

powders. This procedure is designed to minimize the risk of exposure and contamination.

1. Preparation and Pre-Weighing Checks:

Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface within the fume hood.

Assemble all necessary equipment: analytical balance, spatulas, weigh paper or boats, vials,

and solvent.

Don all required PPE as specified for handling powders.

2. Weighing the Compound:

Perform all weighing operations within the chemical fume hood.

Use a dedicated set of spatulas and tools for handling the cathinone.
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Carefully transfer the desired amount of powder onto the weigh paper or boat.

Avoid any sudden movements that could generate airborne particles.

Close the primary container immediately after dispensing.

3. Dissolution:

Place the weigh paper or boat containing the powder into the receiving vial.

Slowly add the desired solvent to the vial, allowing the powder to dissolve.

If necessary, cap the vial and gently vortex or sonicate to ensure complete dissolution.

Visually inspect the solution to confirm that no undissolved particles remain.

4. Post-Handling and Decontamination:

Dispose of the used weigh paper/boat and any other contaminated disposables in a

designated hazardous waste container.

Thoroughly decontaminate all non-disposable equipment and the work surface within the

fume hood.

Carefully doff PPE, avoiding contact with potentially contaminated outer surfaces. Dispose of

all single-use PPE in the designated hazardous waste.

Wash hands and forearms thoroughly with soap and water.

Operational and Disposal Plan
A comprehensive plan for the entire lifecycle of synthetic cathinones in the laboratory is

essential.

Workflow for Safe Handling of Synthetic Cathinones
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Equipment and Handling of Cathinones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562415#personal-protective-equipment-for-
handling-catharine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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